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Compound of Interest

Compound Name: 2-Allyl-4-bromophenol
CAS No.: 13997-74-5
Cat. No.: B1295730
Get Quote
. J

Executive Summary

2-Allyl-4-bromophenol (CAS 13997-74-5) is a functionalized phenolic intermediate utilized in
the synthesis of bioactive scaffolds and as a radical scavenging antioxidant. Its utility in drug
development is defined by the dual reactivity of its phenolic hydroxyl group (susceptible to
deprotonation and oxidation) and its allyl side chain (susceptible to radical polymerization and
oxidative cleavage).

This guide provides a rigorous technical framework for handling this compound. The data
indicates that oxidation and photolytic degradation are the primary stability risks. Researchers
must utilize deoxygenated solvents and inert atmosphere storage to maintain compound
integrity.

Physicochemical Profile

Understanding the molecular properties is the first step to accurate experimental design. The
lipophilicity (LogP ~3.3) indicates poor aqueous solubility, necessitating organic co-solvents for
biological assays.
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Table 1: Core Physicochemical Properties

Property Value | Description Experimental Implication
Molecular Weight 213.07 g/mol Calculation basis for Molarity.
Highly lipophilic; partitions into
LogP (Predicted) ~3.3 gny fipop o P
membranes/lipids.
Weak acid. Deprotonates at
pKa (Est.) ~9.3-9.8 pH > 10. Neutral at
physiological pH.
Colorless to pale yellow Yellowing indicates oxidation
Appearance

oil/solid

(quinone formation).

Solubility (Water)

<1 mg/mL (Poor)

Requires organic stock
(DMSO/EtOH).

Solubility (Organic)

> 50 mg/mL (DMSO, Ethanol)

Ideal for high-concentration

stock solutions.

Technical Insight: The ortho-allyl group provides steric bulk but does not significantly alter the

acidity compared to 4-bromophenol. However, the electron-rich allyl double bond increases

susceptibility to electrophilic attack and radical oxidation compared to simple halophenols.

Solubility & Stock Solution Protocol

Due to its high LogP, 2-Allyl-4-bromophenol requires organic solvents for solubilization. The

following protocol ensures the creation of a stable stock solution suitable for biological or

chemical assays.

Solvent Selection Matrix
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o DMSO (Dimethyl Sulfoxide):Preferred. High solubility (>100 mM), low volatility, compatible
with cell culture (at <0.5% v/v).

» Ethanol (Absolute): Good solubility. Volatile. Susceptible to evaporation during storage,
altering concentration.

o Water/PBS:Incompatible for stock preparation. Use only for final dilution.

Protocol: Preparation of 100 mM Stock Solution
(Anhydrous/Anaerobic)

Objective: Create a stock solution that minimizes oxidative degradation.

e Calculate Mass: To prepare 10 mL of 100 mM stock, weigh 213.1 mg of 2-Allyl-4-
bromophenol.

» Solvent Preparation: Degas anhydrous DMSO by bubbling with Nitrogen or Argon gas for 15
minutes to remove dissolved oxygen.

 Dissolution:
o Add the weighed solid to a chemically resistant amber glass vial.
o Add 10 mL of degassed DMSO.
o Vortex gently until fully dissolved (Solution should be clear).
e Aliquot & Store:
o Immediately aliquot into small volumes (e.g., 100 pL) to avoid freeze-thaw cycles.
o Overlay the liquid in each vial with Argon gas before capping.

o Store at -20°C or -80°C.

Stability & Degradation Mechanisms
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The stability of 2-Allyl-4-bromophenol is compromised by two main pathways: Phenolic
Oxidation and Allylic Oxidation/Polymerization.

Mechanism Analysis[1][2]

o Phenolic Oxidation: In the presence of oxygen and light, the phenol moiety can oxidize to
form quinone intermediates (often colored yellow/brown).

« Allylic Reactivity: The allyl group is sensitive to free radicals. Auto-oxidation at the allylic
position (forming hydroperoxides) or polymerization of the double bond can occur, especially
if the phenol acts as an antioxidant and generates phenoxy radicals that couple.

Visualization: Degradation Pathways

The following diagram illustrates the potential degradation routes researchers must mitigate.
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Figure 1: Primary Degradation Pathways of 2-Allyl-4-bromophenol

Click to download full resolution via product page

Figure 1: Primary degradation pathways including radical formation leading to quinones or
polymerization.

Handling & Storage Workflow

To maintain the integrity of 2-Allyl-4-bromophenol, a rigorous "Chain of Custody" approach
regarding environmental exposure is required.
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Critical Storage Rules

o Temperature: Store neat compound at 2-8°C; Stock solutions at -20°C.
» Atmosphere:Argon or Nitrogen blanket is mandatory for long-term storage.
e Light: Protect from light (Amber vials/Aluminum foil) to prevent photo-oxidation.

Visualization: Storage & Handling Logic[3]

Compound Receipt

Visual Inspection
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Figure 2: Recommended Handling Workflow to Ensure Stability
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Figure 2: Step-by-step workflow from receipt to experimental use to minimize degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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